Cas no 1263181-32-3 (7-Aminomethyl-hexahydro-cyclopenta1,4oxazine-4-carboxylicacidtert-butylester)

• Product Name: 7-Aminomethyl-hexahydro-cyclopenta1,4oxazine-4-carboxylicacidtert-butylester
• CAS No: 1263181-32-3
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD18791832
• CID: 4565953
• Update Time: 2025-10-22

7-Aminomethyl-hexahydro-cyclopenta1,4oxazine-4-carboxylicacidtert-butylester Chemical and Physical Properties

Names and Identifiers

• 7-Aminomethyl-Hexahydro-Cyclopenta[1,4]Oxazine-4-Carboxylic Acid Tert-Butyl Ester
• 7-Aminomethyl-Hexahydro-Cyclopenta[1,4]Oxazine-4-Carboxylic Acid Tert-Butyl Ester(WX110312)
• 7-Aminomethyl-hexahydro-cyclopenta1,4oxazine-4-carboxylicacidtert-butylester

• MDL： MFCD18791832
• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-6-7-17-11-9(8-14)4-5-10(11)15/h9-11H,4-8,14H2,1-3H3
• InChI Key： CVAWXOCDUHZLBD-UHFFFAOYSA-N
• SMILES： O1CCN(C(OC(C)(C)C)=O)C2CCC(CN)C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on 7-Aminomethyl-hexahydro-cyclopenta1,4oxazine-4-carboxylicacidtert-butylester

Comprehensive Overview of 7-Aminomethyl-hexahydro-cyclopenta[1,4]oxazine-4-carboxylic acid tert-butyl ester (CAS No. 1263181-32-3)

The compound 7-Aminomethyl-hexahydro-cyclopenta[1,4]oxazine-4-carboxylic acid tert-butyl ester (CAS No. 1263181-32-3) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclopentaoxazine core and a tert-butyl ester group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in designing novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory agents.

One of the key reasons for the growing interest in 7-Aminomethyl-hexahydro-cyclopenta[1,4]oxazine-4-carboxylic acid tert-butyl ester is its structural similarity to other bioactive molecules. The hexahydro-cyclopentaoxazine scaffold is known for its ability to interact with biological targets, such as receptors and enzymes, making it a promising candidate for medicinal chemistry. Additionally, the presence of the aminomethyl group allows for further functionalization, enabling researchers to tailor the compound for specific applications.

In recent years, the demand for high-purity intermediates like CAS No. 1263181-32-3 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques require reliable and well-characterized building blocks to accelerate drug discovery. The tert-butyl ester moiety in this compound also offers advantages in synthetic chemistry, as it can be easily deprotected under mild conditions, facilitating downstream modifications.

Another area where 7-Aminomethyl-hexahydro-cyclopenta[1,4]oxazine-4-carboxylic acid tert-butyl ester shows promise is in the development of peptide mimetics. Peptide-based drugs are gaining traction due to their high specificity and low toxicity, but they often face challenges such as poor bioavailability. The rigid cyclopentaoxazine framework in this compound can mimic peptide secondary structures, potentially improving the stability and efficacy of peptide-derived therapeutics.

From a synthetic perspective, the preparation of CAS No. 1263181-32-3 involves multi-step organic transformations, including cyclization, amination, and esterification. Researchers are continually optimizing these processes to enhance yield and purity, which are critical for industrial-scale production. The compound's chirality also adds another layer of complexity, as enantioselective synthesis is often required to achieve the desired biological activity.

Environmental and regulatory considerations are also shaping the research landscape for 7-Aminomethyl-hexahydro-cyclopenta[1,4]oxazine-4-carboxylic acid tert-butyl ester. With increasing emphasis on green chemistry, scientists are exploring sustainable methods for its synthesis, such as catalytic reactions and solvent-free conditions. These efforts align with global trends toward reducing the environmental footprint of chemical manufacturing.

In conclusion, 7-Aminomethyl-hexahydro-cyclopenta[1,4]oxazine-4-carboxylic acid tert-butyl ester (CAS No. 1263181-32-3) represents a versatile and valuable compound in modern chemical and pharmaceutical research. Its unique structural features, combined with its potential applications in drug discovery and peptide mimetics, make it a subject of ongoing investigation. As the field evolves, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.